Cas no 2228630-78-0 (tert-butyl N-1-(2-azidoethyl)cyclohexylcarbamate)

• Product Name: tert-butyl N-1-(2-azidoethyl)cyclohexylcarbamate
• CAS No: 2228630-78-0
• MF: C₁₃H₂₄N₄O₂
• MW: 268.355262756348
• CID: 6423276
• PubChem ID: 165802273
• Update Time: 2025-10-19

tert-butyl N-1-(2-azidoethyl)cyclohexylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(2-azidoethyl)cyclohexylcarbamate
• 2228630-78-0
• tert-butyl N-[1-(2-azidoethyl)cyclohexyl]carbamate
• EN300-1885112

• Inchi： 1S/C13H24N4O2/c1-12(2,3)19-11(18)16-13(9-10-15-17-14)7-5-4-6-8-13/h4-10H2,1-3H3,(H,16,18)
• InChI Key： XEYOAIWGZUKONK-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(CCN=[N+]=[N-])CCCCC1)=O

Computed Properties

• Exact Mass: 268.18992602g/mol
• Monoisotopic Mass: 268.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 52.7Ų

Additional information on tert-butyl N-1-(2-azidoethyl)cyclohexylcarbamate

Chemical Profile of tert-butyl N-1-(2-azidoethyl)cyclohexylcarbamate (CAS No: 2228630-78-0)

tert-butyl N-1-(2-azidoethyl)cyclohexylcarbamate, identified by the Chemical Abstracts Service Number (CAS No) 2228630-78-0, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, particularly as intermediates in the synthesis of biologically active molecules. The unique structural features of this compound, including the presence of a tert-butyl group, an azido-substituted ethyl chain, and a cyclohexyl ring, contribute to its distinct chemical properties and potential biological activities.

The tert-butyl N-1-(2-azidoethyl)cyclohexylcarbamate structure presents a fascinating combination of functional groups that make it a valuable tool in synthetic chemistry. The tert-butyl group, a well-known sterically hindered alkyl group, is often employed to protect reactive sites during synthetic procedures or to enhance the lipophilicity of drug candidates. In contrast, the cyclohexyl ring provides additional steric bulk and can influence the conformational flexibility of the molecule. The most notable feature in this compound is the 2-azidoethyl moiety, which is a highly reactive group capable of participating in various chemical transformations, such as nucleophilic substitution reactions and click chemistry applications.

Recent advancements in pharmaceutical research have highlighted the importance of tert-butyl N-1-(2-azidoethyl)cyclohexylcarbamate as a building block for the development of novel therapeutic agents. The azido group, in particular, has been extensively studied for its utility in constructing complex molecular architectures through transition-metal-catalyzed reactions. For instance, copper-catalyzed azide-alkyne cycloaddition (CuAAC) is a prominent reaction that leverages azido functionalities to create carbon-carbon bonds efficiently. This reaction has been instrumental in the synthesis of peptidomimetics and other bioactive molecules, where precise control over molecular connectivity is crucial.

The CAS No: 2228630-78-0 associated with this compound underscores its significance in chemical databases and research literature. Such numerical identifiers are essential for ensuring accurate documentation and retrieval of chemical information, facilitating collaboration among scientists and researchers worldwide. The carbamate moiety in tert-butyl N-1-(2-azidoethyl)cyclohexylcarbamate also plays a critical role in modulating the pharmacokinetic properties of drug candidates. Carbamates are known to exhibit favorable solubility profiles and metabolic stability, making them attractive for pharmaceutical applications.

In the realm of drug discovery, tert-butyl N-1-(2-azidoethyl)cyclohexylcarbamate has been explored as an intermediate in the synthesis of potential therapeutic agents targeting various diseases. For example, its structural framework can be modified to develop inhibitors or modulators of enzymes involved in metabolic pathways or signal transduction cascades. The versatility of this compound lies in its ability to undergo selective functionalization at multiple sites, allowing chemists to tailor its properties for specific biological targets.

The synthesis of tert-butyl N-1-(2-azidoethyl)cyclohexylcarbamate involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include the reaction of cyclohexanecarbamic acid tert-butylester with 2-chloro-N-(2-propynyloxymethyl)acetamide followed by subsequent functionalization to introduce the azido group. These synthetic strategies highlight the compound's potential as a precursor for more complex molecules.

From a biochemical perspective, the reactivity of the azido group opens up possibilities for exploring novel biological interactions. Azidosubstituted compounds have been investigated for their potential as probes or tools in biochemical assays, enabling researchers to study enzyme mechanisms or protein-protein interactions with high precision. The combination of structural features in tert-butyl N-1-(2-azidoethyl)cyclohexylcarbamate makes it an intriguing candidate for such studies.

The pharmaceutical industry continues to leverage advanced computational methods and high-throughput screening techniques to identify promising candidates like tert-butyl N-1-(2-azidoethyl)cyclohexylcarbamate for further development. These approaches help streamline the drug discovery process by rapidly evaluating large libraries of compounds for their biological activity and pharmacological properties. The unique structural attributes of this compound position it as a valuable asset in such screening programs.

In conclusion, tert-butyl N-1-(2-azidoethyl)cyclohexylcarbamate (CAS No: 2228630-78-0) represents a significant advancement in pharmaceutical chemistry due to its versatile structural features and reactivity. Its applications span from synthetic organic chemistry to drug discovery efforts aimed at developing novel therapeutic agents. As research progresses, this compound is likely to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.